Cas no 2034223-20-4 (4-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide)

• Product Name: 4-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide
• CAS No: 2034223-20-4
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5347594
• Update Time: 2025-09-27

4-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)benzamide
• 4-methoxy-N-(4-pyrazin-2-yloxycyclohexyl)benzamide
• 4-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide

• Inchi： 1S/C18H21N3O3/c1-23-15-6-2-13(3-7-15)18(22)21-14-4-8-16(9-5-14)24-17-12-19-10-11-20-17/h2-3,6-7,10-12,14,16H,4-5,8-9H2,1H3,(H,21,22)
• InChI Key： FQJPBVFWIBTETD-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1CCC(CC1)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 2.4
• Topological Polar Surface Area: 73.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide

Introduction to 4-methoxy-N-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide (CAS No. 2034223-20-4)

4-methoxy-N-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide, identified by its Chemical Abstracts Service (CAS) number 2034223-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core substituted with a cyclohexyl moiety linked to a pyrazine ring. The presence of stereochemical specificity, denoted by the (1R,4R) configuration, further underscores its complexity and potential for tailored biological activity.

The structural design of 4-methoxy-N-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The benzamide group is a well-documented scaffold in drug discovery, often exhibiting properties such as analgesic, anti-inflammatory, and neuroprotective effects. In contrast, the cyclohexyl ring contributes to steric hindrance and lipophilicity, which can influence membrane permeability and binding affinity. The pyrazin-2-yloxy substituent introduces additional functional diversity, potentially enhancing interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-methoxy-N-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide with high precision. Studies suggest that this compound may interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer pathways. For instance, the pyrazine ring has been shown to engage with ATP-binding sites in kinases, while the benzamide moiety can modulate the activity of proteases. Such interactions are of paramount importance in developing novel therapeutic strategies.

The stereochemical configuration at the cyclohexyl ring is particularly noteworthy, as enantiomeric differences can significantly impact pharmacological outcomes. The (1R,4R) arrangement ensures optimal spatial orientation for binding to biological targets while minimizing off-target effects. This level of structural precision is critical in modern drug development, where efficacy must be balanced against safety profiles. The synthesis of 4-methoxy-N-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide has been refined through advanced synthetic methodologies, including asymmetric hydrogenation and nucleophilic substitution reactions, which preserve the desired stereochemical integrity.

In vitro studies have begun to elucidate the pharmacological profile of CAS No. 2034223-20-4. Initial findings indicate that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling cascades. The methoxy group at the phenyl ring further enhances its solubility and bioavailability, facilitating systemic delivery. Additionally, the pyrazin-2-yloxy substituent may contribute to redox stability, making it a viable candidate for long-term therapeutic applications.

The integration of 4-methoxy-N-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]benzamide into drug development pipelines aligns with current trends toward targeted therapies and personalized medicine. By leveraging structural diversity and stereochemical control, researchers aim to create molecules that are both potent and selective. The compound’s unique combination of pharmacophores positions it as a versatile tool for exploring new therapeutic avenues in areas such as immunomodulation and anti-infective treatments.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while maintaining stereochemical purity. Furthermore, preclinical studies will be essential to assess toxicological profiles and pharmacokinetic parameters before moving into human trials. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The broader significance of CAS No. 2034223-20-4 lies in its contribution to the expanding arsenal of molecular tools available for drug discovery. As our understanding of disease mechanisms grows more nuanced, compounds like this one will play an increasingly important role in addressing complex medical challenges. By combining structural innovation with rigorous biological evaluation, researchers continue to push the boundaries of what is possible in medicinal chemistry.